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Compound of Interest

Compound Name: 2-(2-Phenylethyl)-4-quinazolinol
CAS No.: 4765-57-5
Cat. No.: B11864674

Get Quote

Executive Summary

2-Phenethylquinazolin-4(3H)-one represents a critical pharmacophore in medicinal chemistry,
particularly in the development of cytotoxic agents against acute leukemias (T-cell ALL and
AML) and as a scaffold for antimicrobial agents. Its structural integrity hinges on the precise
formation of the pyrimidinone ring and the retention of the flexible phenethyl side chain.

This guide provides a rigorous spectral comparison of 2-phenethylquinazolin-4(3H)-one against
its synthetic precursors (Anthranilamide) and structural analogs (2-Phenylquinazolin-4(3H)-
one). By focusing on Fourier Transform Infrared (FTIR) spectroscopy, we establish a rapid,
non-destructive protocol for validating the lactam formation and side-chain integrity essential
for biological activity.[1]

Compound Profile & Structural Basis

The vibrational signature of 2-phenethylquinazolin-4(3H)-one is defined by two distinct
domains: the rigid, bicyclic quinazolinone core and the flexible phenethyl (ethylbenzene) tail.
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o Core Moiety: Quinazolin-4(3H)-one (Lactam tautomer dominant in solid state).
o Key Functional Groups: Cyclic Amide (Lactam), Imine (C=N), Monosubstituted Benzene.[1]
e Molecular Weight: ~250.29 g/mol .

 Critical Quality Attribute (CQA): Absence of primary amine/carboxylic acid peaks (indicating
unreacted precursors) and correct aliphatic/aromatic C-H ratio.

Comparative Spectral Analysis

The following data contrasts the target compound with its primary precursor and a rigid analog
to highlight performance indicators in synthesis monitoring.

Table 1: Comparative FTIR Peak Assignments (cm~?)
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Performance Analysis: Why the Shift Matters

e Reaction Completion: The disappearance of the primary amine doublet (3350/3170 cm~1) of
anthranilamide is the primary "Stop" signal for the reaction.

 Structural Validation (Phenethyl vs. Phenyl): The C=0 shift is subtle but decisive. The 2-
phenyl analog exhibits a carbonyl peak at 1661 cm~! due to conjugation with the aromatic
ring at position 2. The target 2-phenethyl derivative, having an ethyl spacer, breaks this
conjugation, resulting in a higher energy carbonyl stretch at 1678 cm~1.[1] This spectral
resolution allows researchers to distinguish between successful alkylation and potential side-
reactions or incorrect starting materials.

Experimental Protocols
Method A: Synthesis Monitoring (ATR-FTIR)

o Objective: Rapid in-process control (IPC) to determine reaction endpoint.
o Equipment: Agilent CARY 630 or equivalent with Diamond ATR accessory.
e Protocol:

o Extract 50 uL of reaction slurry.

o Evaporate solvent under N2 stream on the ATR crystal.
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o Pass Criteria: Disappearance of

doublet; emergence of 1678 cm~! peak.

o Fail Criteria: Persistence of 1620-1650 cm~? broad bands (mixed amides).

Method B: Final Product Characterization (KBr Pellet)

» Objective: High-resolution structural confirmation for publication/regulatory filing.

e Protocol:

[¢]

Mix 1-2 mg of dried 2-phenethylquinazolin-4(3H)-one with 200 mg spectroscopic grade
KBr.

[¢]

Grind to fine powder (particle size < 2 um) to minimize Christiansen effect.

[e]

Press at 10 tons for 2 minutes to form a transparent disc.

o

Scan range: 4000—-400 cm~1; Resolution: 2 cm~1; Scans: 32.

Visualizations & Logic Flows
Figure 1: Synthesis & Functional Group Transformation

This pathway illustrates the condensation mechanism and the specific functional group
changes detectable by FTIR.
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Caption: Synthesis pathway tracking the conversion of primary amine and aldehyde precursors
into the cyclic lactam target.
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Figure 2: Spectral Validation Decision Tree

A logic gate for researchers to validate product identity based on spectral data.
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Caption: Step-by-step logic flow for validating 2-phenethylquinazolin-4(3H)-one identity and
purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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